Cas no 38134-93-9 (1,6-dihydroxy-2-naphthoic acid)

• Product Name: 1,6-dihydroxy-2-naphthoic acid
• CAS No: 38134-93-9
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 923065
• PubChem ID: 170006
• Update Time: 2025-10-29

1,6-dihydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydroxy-2-naphthoic acid
• 1,6-dihydroxynaphthalene-2-carboxylic acid
• 2-Naphthalenecarboxylic acid, 1,6-dihydroxy-
• SCHEMBL3391531
• GWDGEVHBWRIBPF-UHFFFAOYSA-N
• MFCD24479650
• NS00030342
• N11816
• 38134-93-9
• 1,6-Dihydroxy-2-naphthoicacid
• DTXSID1068069
• EINECS 253-797-4

• Inchi： 1S/C11H8O4/c12-7-2-4-8-6(5-7)1-3-9(10(8)13)11(14)15/h1-5,12-13H,(H,14,15)
• InChI Key： GWDGEVHBWRIBPF-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC=C2C=C(C=CC2=1)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Additional information on 1,6-dihydroxy-2-naphthoic acid

1,6-Dihydroxy-2-naphthoic Acid (CAS No. 38134-93-9): Properties, Applications, and Market Insights

1,6-Dihydroxy-2-naphthoic acid (CAS No. 38134-93-9) is a versatile organic compound with significant applications in pharmaceuticals, dyes, and advanced materials. This dihydroxy naphthoic acid derivative has garnered attention due to its unique chemical properties and broad utility in industrial and research settings. Below, we explore its molecular structure, key characteristics, and emerging applications in cutting-edge fields.

The molecular formula of 1,6-dihydroxy-2-naphthoic acid is C₁₁H₈O₄, featuring two hydroxyl groups and a carboxyl group attached to a naphthalene backbone. This arrangement contributes to its chelating properties and solubility in polar solvents, making it valuable in synthesis and formulation processes. Researchers frequently investigate its photostability and fluorescence behavior, which are critical for applications in optical materials and sensors.

In the pharmaceutical industry, 1,6-dihydroxy-2-naphthoic acid serves as a building block for active pharmaceutical ingredients (APIs). Its structural motif appears in compounds studied for anti-inflammatory and antioxidant effects, aligning with current trends in drug discovery targeting oxidative stress-related diseases. Recent publications highlight its potential in designing biodegradable polymers, addressing the global demand for sustainable materials.

The dye and pigment sector utilizes this compound as an intermediate for azo dyes and high-performance colorants. Its ability to form stable complexes with metals enhances color fastness, a sought-after property in textile and coating applications. With growing interest in eco-friendly dyes, derivatives of 1,6-dihydroxy-2-naphthoic acid are being explored as alternatives to traditional synthetic colorants.

Market analysis indicates rising demand for specialty naphthalene derivatives, driven by advancements in organic electronics and nanotechnology. This compound’s role in developing conductive polymers and organic semiconductors positions it strategically in markets valued at billions annually. Manufacturers are optimizing synthesis routes to improve yield and purity, responding to stringent industry requirements.

Environmental and regulatory aspects of 1,6-dihydroxy-2-naphthoic acid production are also under scrutiny. Innovations in green chemistry aim to reduce waste and energy consumption during synthesis. These efforts resonate with the circular economy principles, a dominant theme in chemical industry discussions.

For researchers sourcing this compound, key considerations include purity grades (e.g., >98% HPLC) and storage conditions to prevent degradation. Suppliers often provide technical data sheets detailing spectroscopic data (IR, NMR) and safety profiles, essential for compliance and application-specific evaluations.

Emerging studies explore its derivatives in bioimaging probes and metal-organic frameworks (MOFs), tapping into the booming fields of medical diagnostics and gas storage. Such interdisciplinary applications underscore the compound’s relevance in solving modern technological challenges.

In summary, 1,6-dihydroxy-2-naphthoic acid (CAS No. 38134-93-9) exemplifies how classical organic compounds find renewed purpose in contemporary science. Its adaptability across industries—from pharmaceutical intermediates to smart materials—makes it a subject of ongoing research and commercial interest. Future developments will likely focus on scalable production methods and novel applications in renewable energy systems.